N-{[(5-chloro-2-pyridinyl)amino]carbonothioyl}-2-nitrobenzamide

• IUPAC Name: N-[(5-chloropyridin-2-yl)carbamothioyl]-2-nitrobenzamide
• InChI: InChI=1S/C13H9ClN4O3S/c14-8-5-6-11(15-7-8)16-13(22)17-12(19)9-3-1-2-4-10(9)18(20)21/h1-7H,(H2,15,16,17,19,22)
• InChI Key: ZMZHRUIODOQPMY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC(=S)NC2=NC=C(C=C2)Cl)[N+](=O)[O-]
• Molecular Formula: C13H9ClN4O3S
• Molecular Weight: 336.75 g/mol

Description

N-{[(5-chloro-2-pyridinyl)amino]carbonothioyl}-2-nitrobenzamide, also known as CP-4, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-{[(5-chloro-2-pyridinyl)amino]carbonothioyl}-2-nitrobenzamide involves the inhibition of various enzymes, including thioredoxin reductase and glutathione reductase. These enzymes play important roles in cellular processes such as DNA synthesis and antioxidant defense. By inhibiting these enzymes, N-{[(5-chloro-2-pyridinyl)amino]carbonothioyl}-2-nitrobenzamide disrupts these processes and can lead to cell death.
Biochemical and Physiological Effects:
N-{[(5-chloro-2-pyridinyl)amino]carbonothioyl}-2-nitrobenzamide has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth, the protection of neurons from oxidative stress, and the inhibition of enzyme activity. However, further research is needed to fully understand the effects of N-{[(5-chloro-2-pyridinyl)amino]carbonothioyl}-2-nitrobenzamide on biological systems.

Advantages and Limitations for Lab Experiments

One advantage of using N-{[(5-chloro-2-pyridinyl)amino]carbonothioyl}-2-nitrobenzamide in lab experiments is its ability to selectively inhibit certain enzymes, which can be useful in studying the role of these enzymes in cellular processes. However, one limitation is that N-{[(5-chloro-2-pyridinyl)amino]carbonothioyl}-2-nitrobenzamide may have off-target effects on other enzymes, which could complicate data interpretation.

Future Directions

There are several future directions for research on N-{[(5-chloro-2-pyridinyl)amino]carbonothioyl}-2-nitrobenzamide. One area of interest is the development of N-{[(5-chloro-2-pyridinyl)amino]carbonothioyl}-2-nitrobenzamide derivatives that may have improved potency and selectivity. Additionally, further studies are needed to fully understand the biochemical and physiological effects of N-{[(5-chloro-2-pyridinyl)amino]carbonothioyl}-2-nitrobenzamide and its potential applications in various fields. Finally, studies on the pharmacokinetics and toxicity of N-{[(5-chloro-2-pyridinyl)amino]carbonothioyl}-2-nitrobenzamide are needed to evaluate its potential as a therapeutic agent.

Synthesis Methods

N-{[(5-chloro-2-pyridinyl)amino]carbonothioyl}-2-nitrobenzamide can be synthesized through a multi-step process that involves the reaction of 5-chloro-2-pyridinylamine with carbon disulfide, followed by the reaction with 2-nitrobenzoyl chloride. The resulting product is then purified through recrystallization.

Scientific Research Applications

N-{[(5-chloro-2-pyridinyl)amino]carbonothioyl}-2-nitrobenzamide has been studied for its potential applications in various fields, including cancer research, neurobiology, and biochemistry. In cancer research, N-{[(5-chloro-2-pyridinyl)amino]carbonothioyl}-2-nitrobenzamide has been found to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. In neurobiology, N-{[(5-chloro-2-pyridinyl)amino]carbonothioyl}-2-nitrobenzamide has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In biochemistry, N-{[(5-chloro-2-pyridinyl)amino]carbonothioyl}-2-nitrobenzamide has been studied for its ability to inhibit the activity of certain enzymes, which could have implications in drug development.